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Compound of Interest

Compound Name:

3-(N,N-

Diethylaminocarbonyl)phenylboron

ic acid

Cat. No.: B1333974 Get Quote

Essential Safety and Handling Guide for 3-(N,N-
Diethylaminocarbonyl)phenylboronic acid
Disclaimer: No specific Safety Data Sheet (SDS) was found for 3-(N,N-
Diethylaminocarbonyl)phenylboronic acid (CAS No. 237413-05-7). The following guidance

is based on the safety data of structurally similar boronic acid compounds. It is imperative to

treat this compound with the care required for a potentially hazardous substance and to consult

a qualified safety professional before handling.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 3-(N,N-Diethylaminocarbonyl)phenylboronic acid.

Adherence to these protocols is essential for ensuring laboratory safety.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds, 3-(N,N-Diethylaminocarbonyl)phenylboronic acid is

anticipated to cause skin irritation, serious eye irritation, and may cause respiratory irritation if

inhaled as a dust. A comprehensive suite of PPE is mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.[1][2]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[1]

Prevents skin contact. Gloves

should be inspected before

use and changed immediately

if contaminated.

Body Protection

A flame-resistant lab coat, fully

buttoned, with long pants and

closed-toe shoes.

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound

to prevent the inhalation of

dust particles.

Minimizes the risk of

respiratory tract irritation.[2]

Operational Plan: Step-by-Step Handling Procedure
A strict operational protocol is crucial for the safe handling of this compound.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.

All work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[3][4]

The work area must be clean and free of clutter.

Donning PPE:
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Put on all required personal protective equipment as outlined in Table 1 before handling the

chemical.

Handling:

Keep the container of 3-(N,N-Diethylaminocarbonyl)phenylboronic acid tightly closed

when not in use.[1]

Avoid generating dust when transferring the solid. Use appropriate tools, such as a spatula,

for transfers.

If creating a solution, add the solid to the solvent slowly.

Avoid all personal contact, including inhalation of dust or vapors.

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Clean the work area to remove any residual chemical.

Remove and properly dispose of contaminated PPE as hazardous waste.[1]

Preparation Handling Post-Handling
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Caption: Safe handling workflow for 3-(N,N-Diethylaminocarbonyl)phenylboronic acid.

Disposal Plan
All waste generated from the use of 3-(N,N-Diethylaminocarbonyl)phenylboronic acid,

including contaminated PPE and empty containers, must be considered hazardous waste.
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Waste Segregation and Collection:

Solid Waste: Collect all solid waste, including residual chemical and contaminated items

(e.g., weigh boats, wipes), in a clearly labeled, sealed container for hazardous solid waste.

Liquid Waste: Collect any solutions containing the compound in a separate, clearly labeled,

and sealed container for hazardous liquid waste. Do not mix with other solvent waste

streams unless compatibility has been confirmed.

Empty Containers: Original containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous liquid waste.

Disposal Procedure:

All waste containers must be kept closed except when adding waste.

Store waste containers in a designated, well-ventilated secondary containment area, away

from incompatible materials.

Label all waste containers with "Hazardous Waste" and the full chemical name.

Arrange for disposal through your institution's environmental health and safety (EHS) office.

Do not dispose of this chemical down the drain.
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Waste Generated
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Caption: Chemical waste disposal decision process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 3-(N,N-
Diethylaminocarbonyl)phenylboronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333974#personal-protective-equipment-for-
handling-3-n-n-diethylaminocarbonyl-phenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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